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Compound of Interest

Compound Name: TASIN-1

Cat. No.: B15615496

Get Quote

For researchers and scientists utilizing TASIN-1, a selective inhibitor of truncated adenomatous

polyposis coli (APC), ensuring its proper disposal is a critical component of laboratory safety

and regulatory compliance.[1][2][3][4] While specific disposal protocols for TASIN-1 are not

readily available, a comprehensive waste management plan can be formulated by adhering to

general principles of hazardous chemical waste disposal and considering the compound's

known properties. This guide provides a procedural framework for the safe handling and

disposal of TASIN-1, designed to protect laboratory personnel and the environment.

Key Chemical and Safety Data for TASIN-1
A thorough understanding of a compound's properties is fundamental to its safe management.

The following table summarizes essential information for TASIN-1, gathered from various

supplier and research sources.
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Property Value Source

Chemical Name

1'-[(4-

methoxyphenyl)sulfonyl]-4-

methyl-1,4'-bipiperidine

hydrochloride

[5]

CAS Number
792927-06-1 (free base),

1678515-13-3 (hydrochloride)
[1][2][3][5]

Molecular Formula C₁₈H₂₈N₂O₃S · HCl [5]

Molecular Weight 388.95 g/mol [3][5]

Appearance Solid, white to beige powder [3][5][6]

Solubility

Soluble in DMSO (≥35.2

mg/mL), Ethanol (25 mg/mL),

and water (2 mg/mL).[2][5][6]

Storage

Store at -20°C as a solid. In

solvent, store at -80°C for up

to one year.[2][3][6]

Known Hazards

For research use only. Not for

human or veterinary use.[2][6]

As a bioactive compound, it

should be handled with care,

assuming potential toxicity.

Experimental Protocol for TASIN-1 Disposal
The following step-by-step protocol is a general guideline based on standard laboratory

practices for the disposal of chemical waste.[7][8] Always consult your institution's specific

Environmental Health and Safety (EHS) guidelines.

1. Personal Protective Equipment (PPE):

Wear standard laboratory PPE, including a lab coat, safety glasses, and chemical-resistant

gloves.
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2. Waste Segregation:

Solid Waste:

Collect unused or expired TASIN-1 powder, contaminated gloves, weigh boats, and other

contaminated disposable labware in a designated, leak-proof hazardous waste container

lined with a chemical waste bag.[8][9]

Do not mix with non-hazardous waste.

Liquid Waste:

Collect solutions containing TASIN-1 (e.g., in DMSO) in a separate, clearly labeled, and

sealed hazardous liquid waste container.

Avoid mixing with other incompatible chemical waste streams.[7]

Sharps Waste:

Needles, syringes, or other sharps contaminated with TASIN-1 must be disposed of in a

designated, puncture-resistant sharps container for chemical waste.[10]

3. Labeling:

Clearly label all waste containers with "Hazardous Waste," the full chemical name ("TASIN-
1"), the solvent (if applicable, e.g., "DMSO"), the concentration, and the date. Follow your

institution's specific labeling requirements.[8]

4. Storage:

Store the sealed hazardous waste containers in a designated satellite accumulation area

within the laboratory.[8]

Ensure the storage area is secure and away from general laboratory traffic.

5. Disposal Request:
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Once the waste container is full or has reached the designated accumulation time limit,

submit a hazardous waste pickup request to your institution's EHS department.[8] Do not

dispose of TASIN-1 waste down the sink or in the regular trash.[7]

Logical Workflow for TASIN-1 Waste Disposal
The following diagram illustrates the decision-making process for the proper segregation and

disposal of TASIN-1 waste in a laboratory setting.
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Caption: Decision tree for TASIN-1 waste segregation and disposal.

By implementing these procedures, laboratories can ensure the safe and compliant disposal of

TASIN-1, fostering a secure research environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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